Cas no 1197499-60-7 (3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one)

• Product Name: 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one
• CAS No: 1197499-60-7
• MF: C₂₀H₁₅FN₂O₂
• MW: 334.343708276749
• CID: 6199097
• PubChem ID: 45916131
• Update Time: 2025-06-09

3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• AKOS034544552
• EN300-26613609
• 3-(2-fluorophenoxy)-1-phenyl-4-pyridin-3-ylazetidin-2-one
• Z733359218
• 3-(2-fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one
• 1197499-60-7
• 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one

• Inchi： 1S/C20H15FN2O2/c21-16-10-4-5-11-17(16)25-19-18(14-7-6-12-22-13-14)23(20(19)24)15-8-2-1-3-9-15/h1-13,18-19H
• InChI Key： JMVVRNNSDYWUBC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C(N(C2C=CC=CC=2)C1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 334.11175589g/mol
• Monoisotopic Mass: 334.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one

Introduction to 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one (CAS No. 1197499-60-7)

3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1197499-60-7, belongs to a class of heterocyclic molecules that are being extensively studied for their pharmacological properties. The presence of multiple functional groups, including a fluorophenoxyl moiety, a phenyl ring, and a pyridin-3-yl substituent, contributes to its complex chemical behavior and makes it a promising candidate for further investigation in drug discovery.

The structural composition of 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one is characterized by an azetidine core, which is a five-membered saturated heterocycle containing an oxygen atom. This core structure is flanked by aromatic rings and functionalized side chains, enhancing its potential interactions with biological targets. The fluorophenoxy group, in particular, is known for its ability to modulate metabolic stability and binding affinity, making it a valuable feature in medicinal chemistry. The pyridin-3-yl substituent further contributes to the compound's versatility by introducing basicity and potential hydrogen bonding capabilities.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the advantages of fluorinated aromatic compounds. The fluorine atom's electronic properties can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules, often leading to improved bioavailability and efficacy. The incorporation of a fluorophenoxy group into the structure of 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one aligns with this trend, positioning it as a candidate for addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key biological pathways. The azetidine ring provides a rigid scaffold that can be optimized for selective binding to enzymes or receptors involved in diseases such as cancer, inflammation, and neurological disorders. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to these conditions. The pyridin-3-yl moiety, in particular, has been shown to enhance binding interactions with protein targets, potentially improving the compound's therapeutic index.

The synthesis of 3-(2-Fluorophenoxy)-1-phenyl-4-(pyridin-3-yl)azetidin-2-one represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining regioselectivity and yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These methodologies not only highlight the synthetic prowess required but also open up avenues for modifying the structure further to explore new analogs with enhanced properties.

From a computational chemistry perspective, the molecular modeling of 3-(2-fluorophenoxy)-1-phenyl-4-(pyridin-3-y)azetidin -2-one has provided valuable insights into its binding mode and interactions with potential biological targets. Virtual screening approaches have been utilized to identify pockets on proteins where this compound could dock effectively. These studies have revealed that the compound's architecture is well-suited for engaging with deep hydrophobic regions as well as polar residues, suggesting its potential as a lead molecule for drug development.

The pharmacological evaluation of 3-(2-fluorophenoxy)-1-ph enyl -4-(pyridin -3 - yl)azetidin - 2 - one has begun to yield promising results in preclinical models. Initial assays have demonstrated activity comparable to existing therapeutic agents while exhibiting improved selectivity profiles. This balance between efficacy and selectivity is crucial for minimizing side effects and maximizing patient outcomes. Further investigations are underway to elucidate the precise mechanisms through which this compound exerts its effects at the molecular level.

The role of fluorine-containing compounds in modern medicine cannot be overstated. The ability of fluorine atoms to influence molecular properties such as lipophilicity, solubility, and metabolic stability has made them indispensable in drug design. The strategic placement of fluorine atoms within molecules like 3-(2-fluorophenoxy)-1-ph enyl -4-(pyridin - 3 - yl ) azetidin - 2 - one allows medicinal chemists to fine-tune these properties for optimal therapeutic performance.

As research continues to uncover new applications for this class of compounds, it is likely that derivatives of 3-( 2 - Fluorophenoxy ) - 1 - phen yl - 4 -( py ridi n - 3 - y l ) azeti di ne - 2 - one will emerge as key components in novel drug formulations. The combination of structural complexity with demonstrated biological activity makes it an attractive scaffold for further optimization through structure-based drug design (SBDD) approaches.

The future directions for research on this compound include exploring its potential in combination therapies, where it could be paired with other agents to achieve synergistic effects or overcome resistance mechanisms. Additionally, investigating its behavior in vivo will provide critical data on its distribution, excretion, and overall safety profile before moving towards clinical trials.

In conclusion, 3 -( 2 - Fluoropheno xy ) - 1 - phen yl - 4 -( py ridi n - 3 - y l ) azeti di ne - 2 - one ( CAS No . 1197499 . 60 . 7 ) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and promising biological activities . Its unique combination o f functional groups , along wit h preliminary evidence o f efficacy , positions it as a valuable candidate f or further development i n dru g discovery . As research progresses , this compo und holds t he potential t o contribute t o t he treatment o f various medical conditions , marking i ts importance i n modern medicinal chemistry .